![molecular formula C18H21NO6 B257949 7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one](/img/structure/B257949.png)
7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one, commonly known as H-89, is a potent and selective inhibitor of protein kinase A (PKA) and has been widely used in scientific research. PKA is a crucial signaling molecule that regulates many cellular processes, including metabolism, growth, and differentiation. H-89 has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
H-89 inhibits 7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one activity by binding to the ATP-binding site of the enzyme. It competes with ATP for binding to the catalytic subunit of this compound, thereby preventing its phosphorylation and activation. H-89 is a reversible inhibitor of this compound and does not affect the activity of other protein kinases.
Biochemical and Physiological Effects:
H-89 has been shown to have a wide range of biochemical and physiological effects. It has been reported to inhibit cell proliferation and induce apoptosis in various cancer cell lines. H-89 has also been shown to inhibit the growth of bacteria and viruses, suggesting potential antimicrobial and antiviral properties. In addition, H-89 has been reported to modulate the activity of ion channels, such as the L-type calcium channel and the voltage-gated potassium channel.
Advantages and Limitations for Lab Experiments
One of the main advantages of using H-89 in lab experiments is its high potency and selectivity for 7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one inhibition. It allows for precise control of this compound activity and can be used to investigate the role of this compound in various cellular processes. However, one limitation of using H-89 is its potential off-target effects. H-89 has been reported to inhibit other protein kinases, such as protein kinase G and protein kinase C, at high concentrations. Therefore, it is important to use appropriate controls and concentrations when using H-89 in lab experiments.
Future Directions
There are several future directions for research on H-89. One area of interest is the development of more potent and selective 7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one inhibitors. Another direction is the investigation of the role of this compound in various diseases, such as cancer, diabetes, and cardiovascular disease. H-89 may have potential therapeutic applications in these diseases by targeting this compound signaling pathways. Finally, the use of H-89 in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.
Synthesis Methods
H-89 is synthesized by reacting 7,8-dimethoxy-4-methylcoumarin with 2-(4-morpholinyl)-2-oxoethylisocyanate in the presence of a base catalyst. The reaction proceeds through nucleophilic attack of the morpholine nitrogen on the isocyanate carbon, followed by cyclization and elimination of carbon dioxide to form the chromenone ring system.
Scientific Research Applications
H-89 has been widely used in scientific research to study the role of 7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one in various cellular processes. It has been shown to inhibit this compound activity in a dose-dependent manner, with an IC50 value of 48 nM. H-89 has been used to study the effect of this compound inhibition on cell proliferation, differentiation, and apoptosis. It has also been used to investigate the role of this compound in signal transduction pathways, such as the cAMP-7,8-dimethoxy-4-methyl-3-[2-(4-morpholinyl)-2-oxoethyl]-2H-chromen-2-one-CREB pathway.
properties
Molecular Formula |
C18H21NO6 |
---|---|
Molecular Weight |
347.4 g/mol |
IUPAC Name |
7,8-dimethoxy-4-methyl-3-(2-morpholin-4-yl-2-oxoethyl)chromen-2-one |
InChI |
InChI=1S/C18H21NO6/c1-11-12-4-5-14(22-2)17(23-3)16(12)25-18(21)13(11)10-15(20)19-6-8-24-9-7-19/h4-5H,6-10H2,1-3H3 |
InChI Key |
UEEBRABNORBSSX-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)N3CCOCC3 |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.